Cas no 361470-19-1 (N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide)

• Product Name: N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide
• CAS No: 361470-19-1
• MF: C₂₀H₁₉FN₂OS
• MW: 354.441066980362
• CID: 5964097
• PubChem ID: 4568639
• Update Time: 2025-06-07

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide
• N-(4-(4-(tert-butyl)phenyl)thiazol-2-yl)-3-fluorobenzamide
• Benzamide, N-[4-[4-(1,1-dimethylethyl)phenyl]-2-thiazolyl]-3-fluoro-
• AKOS003797840
• N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-fluorobenzamide
• SR-01000424690
• 361470-19-1
• F0328-0383
• SR-01000424690-1
• EU-0004055
• Oprea1_262412

• Inchi： 1S/C20H19FN2OS/c1-20(2,3)15-9-7-13(8-10-15)17-12-25-19(22-17)23-18(24)14-5-4-6-16(21)11-14/h4-12H,1-3H3,(H,22,23,24)
• InChI Key： PQGASVUEPPSOLP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C(C)(C)C)C=C2)=CS1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 354.12021257g/mol
• Monoisotopic Mass: 354.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• pka: 6.77±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide

Recent Advances in the Study of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide (CAS: 361470-19-1)

N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide (CAS: 361470-19-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its molecular structure, pharmacological properties, and mechanisms of action, particularly in the context of targeted therapies for various diseases.

One of the key areas of research has been the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide exhibits high affinity for certain protein targets involved in inflammatory responses. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding interactions, revealing a unique binding pocket that could be exploited for drug design.

In addition to its anti-inflammatory potential, recent preclinical trials have explored its efficacy in oncology. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that this compound shows promising inhibitory effects on cancer cell proliferation by targeting key enzymes in the PI3K/AKT/mTOR pathway. The study highlighted its selectivity and low toxicity profile, making it a candidate for further development as an anticancer agent.

Another significant advancement is the optimization of the compound's pharmacokinetic properties. A 2024 paper in Drug Metabolism and Disposition detailed efforts to improve the bioavailability and metabolic stability of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide through structural modifications. The researchers identified several derivatives with enhanced oral absorption and prolonged half-life, paving the way for future clinical trials.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as formulation stability and large-scale synthesis need to be addressed. However, the growing body of research underscores the potential of N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide as a versatile scaffold for drug discovery.

In conclusion, the latest studies on N-4-(4-tert-butylphenyl)-1,3-thiazol-2-yl-3-fluorobenzamide (CAS: 361470-19-1) highlight its multifaceted pharmacological properties and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms and optimize its clinical applicability, offering new avenues for treating inflammatory diseases and cancer.